Cas no 1203024-46-7 (1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea)

• Product Name: 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea
• CAS No: 1203024-46-7
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5984320
• PubChem ID: 30372226
• Update Time: 2025-05-26

1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea
• 1-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)-3-thiophen-2-ylurea
• 1203024-46-7
• AKOS024512730
• 1-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea
• F5532-0040
• VU0646621-1

• Inchi： 1S/C17H19N3O2S/c1-2-16(21)20-9-3-5-12-7-8-13(11-14(12)20)18-17(22)19-15-6-4-10-23-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H2,18,19,22)
• InChI Key： RLPPFLZIAFYMKI-UHFFFAOYSA-N
• SMILES： N(C1=CC2=C(C=C1)CCCN2C(=O)CC)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 329.11979803g/mol
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea

Introduction to 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea (CAS No: 1203024-46-7)

1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea, identified by the chemical compound identifier CAS No 1203024-46-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic ureas, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates multiple pharmacophoric elements, including a tetrahydroquinoline scaffold and a thiophene moiety, both of which are known to contribute to its unique pharmacological profile.

The tetrahydroquinoline moiety is a prominent feature in many bioactive molecules, often found in drugs targeting neurological disorders, infectious diseases, and cancer. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. In particular, derivatives of tetrahydroquinoline have been extensively studied for their potential as kinase inhibitors and antiviral agents. The presence of the propanoyl group further modulates the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability.

Complementing the tetrahydroquinoline core is the thiophen-2-yl group, which introduces sulfur into the molecular structure. Thiophenes are well-documented for their role in various pharmacological applications, including antifungal, antibacterial, and anticancer properties. The sulfur atom in thiophene can participate in hydrogen bonding and coordinate with metal ions, enhancing the molecule's interaction with biological targets. The urea functional group at the 3-position serves as another critical pharmacophore, capable of forming hydrogen bonds with polar residues in proteins. This feature is particularly important for drug candidates targeting enzymes involved in metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea may exhibit inhibitory activity against several key enzymes implicated in diseases like cancer and inflammation. For instance, preliminary computational studies indicate that this compound could interfere with the activity of Janus kinases (JAKs), which are aberrantly activated in various inflammatory and autoimmune disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between appropriately substituted tetrahydroquinolines and thiophene derivatives under controlled conditions. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic routes by minimizing waste and utilizing catalytic methods.

In vitro pharmacological studies have begun to unravel the potential therapeutic applications of 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea. Initial experiments demonstrate promising inhibitory effects on enzymes such as COX-2 (cyclooxygenase), which is a major target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, interactions with other inflammatory mediators suggest that this compound may have a role in modulating immune responses.

The molecular diversity introduced by combining a tetrahydroquinoline core with a thiophen-2-yl group provides a rich scaffold for further derivatization and optimization. Researchers are exploring structural modifications to enhance potency, selectivity, and pharmacokinetic properties. For example, replacing the propanoyl group with other acyl moieties or introducing additional heterocycles could lead to novel analogs with improved biological activity.

Preclinical studies are essential for evaluating the safety and efficacy of this compound before it can be considered for clinical trials. Animal models provide valuable insights into its pharmacological effects across different disease contexts. Moreover, toxicological assessments are crucial to ensure that potential side effects are identified early in the development process.

The integration of machine learning techniques has accelerated the discovery process by enabling rapid screening of large chemical libraries for promising candidates like 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea. These computational tools can predict biological activity based on molecular structure alone before experimental validation is required.

The potential applications of this compound extend beyond inflammation and cancer treatment. Its unique structural features make it a versatile platform for developing drugs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. The ability of tetrahydroquinoline derivatives to cross the blood-brain barrier suggests that they may be effective at treating central nervous system conditions.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable drug candidates. Open innovation models foster knowledge sharing and accelerate development pipelines by leveraging expertise across different disciplines.

Future research directions may include exploring combination therapies where 1-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea is paired with other compounds to achieve synergistic effects or reduce side effects associated with single-agent treatments.